Cas no 132115-73-2 (methyl 2-fluoro-α-oxo-benzeneacetate)

• Product Name: methyl 2-fluoro-α-oxo-benzeneacetate
• CAS No: 132115-73-2
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 2905227
• PubChem ID: 10856111
• Update Time: 2025-06-12

methyl 2-fluoro-α-oxo-benzeneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-α-oxo-benzeneacetate
• .methyl 2-fluoro-;.Methyl 2-fluorophenylglyoxylate;
• KEUFBSCSAUHNJH-UHFFFAOYSA-N
• 2-Fluoro-oxo-benzeneacetic acid methyl ester
• methyl 2-fluorophenylglyoxalate
• Methyl 2-(2-fluorophenyl)-2-oxo-acetate
• SCHEMBL6606616
• Benzeneacetic acid, 2-fluoro-alpha-oxo-, methyl ester
• F80486
• methyl 2-(2-fluorophenyl)oxoacetate
• 132115-73-2
• methyl 2-(2-fluorophenyl)-2-oxoacetate

• Inchi： 1S/C9H7FO3/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5H,1H3
• InChI Key： KEUFBSCSAUHNJH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(=O)OC)=O

Computed Properties

• Exact Mass: 182.03800
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.18140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on methyl 2-fluoro-α-oxo-benzeneacetate

Comprehensive Overview of Methyl 2-Fluoro-α-Oxo-Benzeneacetate (CAS No. 132115-73-2): Properties, Applications, and Industry Insights

Methyl 2-fluoro-α-oxo-benzeneacetate (CAS No. 132115-73-2) is a fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its fluoro-substituted benzene ring and α-ketoester functionality, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₉H₇FO₃, combines the reactivity of an ester group with the electronic effects of fluorine, making it valuable for structure-activity relationship (SAR) studies and drug design.

In recent years, the demand for fluorinated compounds like methyl 2-fluoro-α-oxo-benzeneacetate has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently explore its use in protease inhibitor synthesis and catalytic asymmetric reactions, aligning with trends in green chemistry and sustainable synthesis. Common search queries such as "fluorinated benzeneacetate applications" and "CAS 132115-73-2 suppliers" reflect growing industrial interest.

The compound’s physicochemical properties—including a melting range of 45–50°C and solubility in organic solvents like dichloromethane—facilitate its integration into multi-step syntheses. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity verification, a topic often searched alongside "methyl 2-fluoro-α-oxo-benzeneacetate characterization". Its stability under inert conditions makes it suitable for high-throughput screening workflows.

From an industrial perspective, methyl 2-fluoro-α-oxo-benzeneacetate is pivotal in developing biodegradable agrochemicals, addressing global concerns about environmental persistence. Patent analyses reveal its utility in crop protection agents, resonating with searches for "eco-friendly fluorinated intermediates". Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling protocols.

Emerging applications in material science, such as liquid crystal formulations, highlight its cross-disciplinary potential. Discussions on platforms like ResearchGate often link this compound to advanced organic electronics, reflecting its role in optoelectronic material development. This aligns with frequent searches for "fluorinated esters in OLEDs".

In summary, methyl 2-fluoro-α-oxo-benzeneacetate (CAS No. 132115-73-2) bridges gaps between academic research and industrial innovation. Its adaptability to microwave-assisted synthesis and flow chemistry positions it at the forefront of modern chemical methodologies, answering prevalent queries like "scalable synthesis of fluorinated esters". As sustainability drives chemical innovation, this compound’s role is poised to expand.